Cas no 2248213-83-2 ((2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol)

• Product Name: (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol
• CAS No: 2248213-83-2
• MF: C₁₃H₂₁FO
• MW: 212.303647756577
• CID: 5856811
• PubChem ID: 137939287
• Update Time: 2025-05-23

(2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol
• (2R)-2-(3-fluoroadamantan-1-yl)propan-1-ol
• 2248213-83-2
• EN300-6507145

• Inchi： 1S/C13H21FO/c1-9(7-15)12-3-10-2-11(4-12)6-13(14,5-10)8-12/h9-11,15H,2-8H2,1H3/t9-,10?,11?,12?,13?/m0/s1
• InChI Key： IUZBZLAUCQZGNP-TWJXAIAZSA-N
• SMILES： FC12CC3CC(C1)CC([C@@H](C)CO)(C2)C3

Computed Properties

• Exact Mass: 212.157643451g/mol
• Monoisotopic Mass: 212.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol

Introduction to (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol (CAS No. 2248213-83-2)

(2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol), identified by its CAS number 2248213-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a fluoro-substituted adamantyl group, which imparts unique physicochemical properties and biological activities. The structural configuration, specifically the (2R) stereocenter, plays a crucial role in determining its interactions with biological targets, making it a subject of intense study for drug development.

The fluoro-adamantyl moiety is a key feature of this compound, contributing to its stability and lipophilicity. Fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules, which are critical factors in the design of effective pharmaceutical agents. The adamantyl group, on the other hand, provides rigidity and resistance to metabolic degradation, further enhancing the compound's suitability for therapeutic applications. These characteristics make (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted adamantyl groups due to their potential applications in treating various diseases. Research has demonstrated that such compounds can exhibit inhibitory effects on enzymes and receptors involved in critical biological pathways. For instance, studies have shown that derivatives of this class can modulate inflammatory responses and interfere with the progression of certain neurological disorders. The stereochemistry of the compound, particularly the (2R) configuration, has been found to be essential for achieving optimal biological activity.

The synthesis of (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to ensure high yields and enantiomeric purity. These techniques are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory standards. The synthesis process also highlights the importance of understanding molecular interactions at a microscopic level, which is essential for designing effective drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These studies have revealed that modifications to the fluoro-adamantyl group can significantly alter binding affinities and selectivity profiles. Such findings underscore the importance of structure-activity relationships in optimizing drug candidates for clinical use.

The pharmacological profile of (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol has been extensively studied in preclinical models. Initial investigations have shown that it exhibits moderate solubility in aqueous solutions, which is advantageous for formulation development. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for further clinical development. These results are encouraging and warrant further exploration into its therapeutic applications.

In conclusion, (2R)-2-(3-Fluoro-1-adamantyl)propan-1-ol (CAS No. 2248213-83-2) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a fluoro-substituted adamantyl group and specific stereochemistry makes it an attractive candidate for drug development. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in treating various diseases. As research progresses, this compound is likely to play a pivotal role in the discovery of novel therapeutic agents.